molecular formula C17H21BrO B8697008 6-Bromo-2-heptyloxynaphthalene

6-Bromo-2-heptyloxynaphthalene

Cat. No.: B8697008
M. Wt: 321.3 g/mol
InChI Key: MRAXWDSTXQQMQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Bromo-2-heptyloxynaphthalene is a useful research compound. Its molecular formula is C17H21BrO and its molecular weight is 321.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H21BrO

Molecular Weight

321.3 g/mol

IUPAC Name

2-bromo-6-heptoxynaphthalene

InChI

InChI=1S/C17H21BrO/c1-2-3-4-5-6-11-19-17-10-8-14-12-16(18)9-7-15(14)13-17/h7-10,12-13H,2-6,11H2,1H3

InChI Key

MRAXWDSTXQQMQQ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCOC1=CC2=C(C=C1)C=C(C=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5 g of 6-bromo-2-naphthol, 50 ml of dimethyl sulfoxide, 3.9 ml of 6-bromoheptane, 7.1 g of potassium iodide and 7.1 g of milled potassium carbonate activated at 80° C. in high vacuum is heated to 65° C. for 16 hours. It is then cooled and is partitioned between ethyl acetate and water and the organic phase is washed several times with water, dried over magnesium sulfate, filtered and evaporated down. Chromatography of the residue over 200 g of silica gel using toluene and subsequent crystallization from toluene/hexane (8:1) give 6-bromo-2-heptyloxynaphthalene.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
3.9 mL
Type
reactant
Reaction Step One
Quantity
7.1 g
Type
reactant
Reaction Step One
Quantity
7.1 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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